(Z)-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)pivalamide

• IUPAC Name: N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)-2,2-dimethylpropanamide
• InChI: InChI=1S/C15H20N2O2S/c1-9-7-8-10(19-6)11-12(9)20-14(17(11)5)16-13(18)15(2,3)4/h7-8H,1-6H3
• InChI Key: JMEWPPOBMNTAES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N(C(=NC(=O)C(C)(C)C)S2)C
• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol

Description

(Z)-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)pivalamide, also known as MDPV, is a synthetic cathinone that belongs to the class of psychoactive substances. MDPV is a potent stimulant that has been shown to produce effects similar to those of cocaine and amphetamine. The chemical structure of MDPV is similar to that of other synthetic cathinones, such as mephedrone and methylone.

Scientific Research Applications

Potent Correctors for Cystic Fibrosis Therapy

Research indicates that derivatives similar to the specified compound have been studied for their potential in correcting defective cellular processing associated with cystic fibrosis. For instance, certain bithiazole analogues were designed and synthesized, showing significant effects on corrector activity by constraining rotation about the bithiazole-tethering, which proved crucial for enhancing their therapeutic potential against cystic fibrosis transmembrane conductance regulator (CFTR) cellular processing abnormalities (Yu et al., 2008).

Antimicrobial and Antifungal Agents

Several studies have focused on the synthesis of compounds containing thiazole or similar heterocyclic compounds, demonstrating their antimicrobial and antifungal efficacy. For example, derivatives have been synthesized and identified for their biological activity against various types of fungi, indicating potential as antifungal agents (Jafar et al., 2017). Furthermore, thiazolidin-4-one derivatives have been evaluated for their antimicrobial and anticancer potentials, highlighting the importance of molecular structure in determining their biological activities (Deep et al., 2016).

Anti-Inflammatory Therapeutic Agents

The anti-inflammatory properties of thiazolidine derivatives have been explored, with studies showing that certain compounds exhibit potent anti-inflammatory effects, potentially offering new therapeutic options for conditions such as arthritis. For instance, (Z)-5-(4-methoxybenzylidene) thiazolidine-2, 4-dione has shown promise in ameliorating adjuvant-induced arthritis through inhibiting macrophage migration and down-regulating cytokine mRNA expression, indicating a potential mechanism for its anti-inflammatory activity (Ma et al., 2010).